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Compound of Interest

Compound Name: Shu 9119

Cat. No.: B1681662 Get Quote

Technical Support Center: Shu 9119
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the stability in solution and proper storage conditions for Shu
9119.

Frequently Asked Questions (FAQs)
Q1: How should I store the lyophilized Shu 9119 powder?

A1: Lyophilized Shu 9119 should be stored in a tightly sealed container, protected from

moisture and light. For optimal stability, refer to the temperature-specific storage durations in

the table below.

Q2: What is the recommended solvent for reconstituting Shu 9119?

A2: Shu 9119 is soluble in water.[1][2][3] For concentrations up to 0.20 mg/mL, simple

reconstitution in water should be sufficient.[3] For higher concentrations, such as 10 mg/mL,

the use of sonication may be necessary to facilitate dissolution.[2]

Q3: How should I store Shu 9119 solutions?

A3: It is highly recommended to prepare Shu 9119 solutions fresh for each experiment due to

their limited stability.[4] If short-term storage is necessary, the solution can be kept at +4°C for

up to 5 days.[1] For longer-term storage, it is crucial to aliquot the solution into single-use
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volumes and freeze them. To prevent degradation from repeated freeze-thaw cycles, avoid

using a vial more than once.[1]

Q4: What are the potential signs of Shu 9119 degradation?

A4: While there are no visual signs of degradation for Shu 9119 in its lyophilized form, a

decrease in its biological activity in your experiments could indicate degradation. For solutions,

the appearance of precipitates or discoloration may suggest instability or contamination.
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Issue Possible Cause Recommended Solution

Difficulty dissolving Shu 9119

in water.

The desired concentration may

be too high for simple

dissolution.

For higher concentrations

(e.g., 10 mg/mL), use an

ultrasonic bath to aid

dissolution.[2] If the product

still does not dissolve, consider

preparing a more diluted

solution. Note that different

suppliers report varying

maximum solubility (from 0.2

mg/mL to 10 mg/mL).[2][3]

Inconsistent or unexpected

experimental results.

1. Improper storage of stock

solutions leading to

degradation. 2. Multiple freeze-

thaw cycles of the stock

solution. 3. Instability of the

peptide in the experimental

buffer or media.

1. Always prepare fresh

solutions before use.[4] If

using a frozen stock, ensure it

has not been stored longer

than the recommended

duration and has not

undergone multiple freeze-

thaw cycles. 2. Aliquot stock

solutions into single-use vials

to avoid repeated freezing and

thawing.[1] 3. Check the

compatibility of your

experimental buffer with Shu

9119. It is typically prepared in

saline or artificial cerebrospinal

fluid for in vivo studies.[2]

Reduced antagonist activity at

MC3/MC4 receptors.

The peptide may have

degraded due to improper

storage or handling.

Review your storage and

handling procedures against

the recommended guidelines.

Use a fresh vial of lyophilized

powder to prepare a new stock

solution.
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Quantitative Data Summary
Table 1: Recommended Storage Conditions for Shu 9119

Form Temperature Duration Additional Notes

Lyophilized Powder -80°C 2 years
Sealed, away from

moisture and light.[2]

-20°C 1-2 years

Sealed, away from

moisture and light.[2]

[3]

0-5°C Up to 6 months
For short-term

storage.[1]

In Solution -80°C Up to 6 months
Aliquot to avoid

freeze-thaw cycles.[2]

-20°C Up to 3 months

Aliquot to avoid

freeze-thaw cycles.[1]

[2]

+4°C Up to 5 days For short-term use.[1]

Table 2: Solubility of Shu 9119

Solvent Concentration Notes

Water 10 mg/mL Requires sonication.[2]

Water 0.20 mg/mL Soluble.[3]

Experimental Protocols
Preparation of Shu 9119 for In Vivo Studies:

For intracerebroventricular (i.c.v.) injections in animal models, Shu 9119 is typically dissolved in

sterile, pyrogen-free saline or artificial cerebrospinal fluid (aCSF).[2]
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Example Protocol:

Calculate the required amount of Shu 9119 based on the desired final concentration and

volume.

Under sterile conditions, add the appropriate volume of saline or aCSF to the vial of

lyophilized Shu 9119.

Gently vortex or sonicate if necessary to ensure complete dissolution.

Visually inspect the solution for any particulates before administration.

If not for immediate use, follow the recommended storage conditions for solutions.
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Caption: Mechanism of action of Shu 9119.
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Caption: Recommended workflow for Shu 9119 storage and handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://phoenixpeptide.com/products/shu-9119-melanocortin-3-4-receptor-mc3-4r-antagonist/
https://www.medchemexpress.com/SHU_9119.html
https://www.bio-techne.com/p/small-molecules-peptides/shu-9119_3420
https://www.selleckchem.com/products/shu-9119.html
https://www.benchchem.com/product/b1681662#shu-9119-stability-in-solution-and-proper-storage-conditions
https://www.benchchem.com/product/b1681662#shu-9119-stability-in-solution-and-proper-storage-conditions
https://www.benchchem.com/product/b1681662#shu-9119-stability-in-solution-and-proper-storage-conditions
https://www.benchchem.com/product/b1681662#shu-9119-stability-in-solution-and-proper-storage-conditions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1681662?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

